![molecular formula C21H20O7 B2835963 Methyl 2-[3-(2,5-dimethoxyphenyl)-4-methyl-2-oxochromen-7-yl]oxyacetate CAS No. 864760-56-5](/img/structure/B2835963.png)
Methyl 2-[3-(2,5-dimethoxyphenyl)-4-methyl-2-oxochromen-7-yl]oxyacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 2-[3-(2,5-dimethoxyphenyl)-4-methyl-2-oxochromen-7-yl]oxyacetate is a synthetic compound that is commonly referred to as methoxyacetylfentanyl. It belongs to the class of fentanyl analogs, which are potent synthetic opioids that are commonly used for pain management. Methoxyacetylfentanyl has gained popularity in recent years due to its high potency and availability on the black market.
Scientific Research Applications
Organic Synthesis and Chemical Properties
Alkyl-substituted 2,5-dimethoxyacetophenones, closely related to the compound , were studied for their oxidation properties with thallium(III) nitrate, yielding methyl alkyl-substituted 2,5-dimethoxyphenylacetates with good yields. This research highlights the potential for the compound to participate in similar chemical reactions, contributing to organic synthesis methodologies (Maruyama & Kozuka, 1978).
Photopolymerization
In the realm of materials science, certain alkoxyamines bearing chromophore groups, which resemble the core structure of the targeted compound, have been proposed as photoiniferters. These compounds are significant for their role in nitroxide-mediated photopolymerization, underlining the potential application of our compound in the development of new photopolymerization processes and materials (Guillaneuf et al., 2010).
Antioxidant and Antibacterial Activities
Phthalocyanines with methyl 2-(oxy)-2, 2-diphenylacetate substituents, structurally related to our compound, have been synthesized and evaluated for their antioxidant and antibacterial activities. This suggests the potential for the compound to possess similar biological activities, which could be valuable in pharmaceutical research and development (Ağırtaş et al., 2015).
Electrosynthesis and Catalysis
The compound may also find applications in catalysis and electrosynthesis. For example, the anodic acetoxylation of 1,4-dimethoxybenzene, a reaction relevant to compounds with methoxy groups, showcases the potential for electrosynthesis in creating valuable chemical products. This hints at possible applications of our compound in electrochemical synthesis and as a catalyst in organic reactions (Ellis et al., 1982).
properties
IUPAC Name |
methyl 2-[3-(2,5-dimethoxyphenyl)-4-methyl-2-oxochromen-7-yl]oxyacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20O7/c1-12-15-7-5-14(27-11-19(22)26-4)10-18(15)28-21(23)20(12)16-9-13(24-2)6-8-17(16)25-3/h5-10H,11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONTMSUKHCZBLLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2)OCC(=O)OC)C3=C(C=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.